Tris(2,2,6,6-tetramethylheptane-3,5-dionato-O,O')dysprosium

• IUPAC Name: dysprosium(3+);(Z)-2,2,6,6-tetramethyl-5-oxohept-3-en-3-olate
• InChI: InChI=1S/3C11H20O2.Dy/c3*1-10(2,3)8(12)7-9(13)11(4,5)6;/h3*7,12H,1-6H3;/q;;;+3/p-3/b3*8-7-
• InChI Key: JZFGFESISFGKQO-LWTKGLMZSA-K
• Canonical SMILES: CC(C)(C)C(=CC(=O)C(C)(C)C)[O-].CC(C)(C)C(=CC(=O)C(C)(C)C)[O-].CC(C)(C)C(=CC(=O)C(C)(C)C)[O-].[Dy+3]
• Isomeric SMILES: CC(/C(=C/C(=O)C(C)(C)C)/[O-])(C)C.CC(/C(=C/C(=O)C(C)(C)C)/[O-])(C)C.CC(/C(=C/C(=O)C(C)(C)C)/[O-])(C)C.[Dy+3]
• Molecular Formula: C33H57DyO6
• Molecular Weight: 712.3 g/mol
• CAS No.: 15522-69-7

Description

Tris(2,2,6,6-tetramethylheptane-3,5-dionato-O,O’)dysprosium is a coordination complex of dysprosium, a rare earth elementThe molecular formula of this compound is C33H57DyO6, and it has a molecular weight of 712.31 g/mol .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of Tris(2,2,6,6-tetramethylheptane-3,5-dionato-O,O’)dysprosium typically involves the reaction of dysprosium chloride with 2,2,6,6-tetramethylheptane-3,5-dione in the presence of a base such as sodium or potassium hydroxide. The reaction is carried out in an organic solvent like toluene or ethanol under reflux conditions. The product is then purified by recrystallization or sublimation .

Industrial Production Methods: Industrial production methods for this compound are similar to laboratory synthesis but are scaled up to accommodate larger quantities. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

Types of Reactions: Tris(2,2,6,6-tetramethylheptane-3,5-dionato-O,O’)dysprosium undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form dysprosium oxide.

Reduction: Reduction reactions can convert the compound back to its elemental form.

Substitution: Ligand substitution reactions can occur, where the 2,2,6,6-tetramethylheptane-3,5-dionato ligands are replaced by other ligands.

Common Reagents and Conditions:

Oxidation: Oxygen or ozone in the presence of a catalyst.

Reduction: Hydrogen gas or hydride reagents.

Substitution: Various ligands such as phosphines or amines under mild conditions.

Major Products:

Oxidation: Dysprosium oxide.

Reduction: Elemental dysprosium.

Substitution: New coordination complexes with different ligands.

Scientific Research Applications

Tris(2,2,6,6-tetramethylheptane-3,5-dionato-O,O’)dysprosium has several scientific research applications:

Materials Science: Used as a precursor for the deposition of dysprosium-containing thin films and coatings, which have applications in electronics and optics.

Catalysis: Acts as a catalyst in various organic reactions, including polymerization and hydrogenation.

Medicine: Potential use in magnetic resonance imaging (MRI) as a contrast agent due to its paramagnetic properties.

Industry: Utilized in the production of high-performance materials and as a dopant in luminescent materials.

Mechanism of Action

The mechanism of action of Tris(2,2,6,6-tetramethylheptane-3,5-dionato-O,O’)dysprosium involves its ability to coordinate with various substrates and facilitate chemical reactions. The dysprosium ion in the complex can interact with molecular targets through coordination bonds, influencing the reactivity and stability of the substrates. The pathways involved include electron transfer and ligand exchange processes .

Comparison with Similar Compounds

Tris(2,2,6,6-tetramethylheptane-3,5-dionato)yttrium: Similar coordination complex with yttrium instead of dysprosium.

Tris(2,2,6,6-tetramethylheptane-3,5-dionato)europium: Europium-based complex used in luminescent materials.

Bismuth(III) tris(2,2,6,6-tetramethyl-3,5-heptanedionate): Bismuth-based complex with similar ligand structure.

Uniqueness: Tris(2,2,6,6-tetramethylheptane-3,5-dionato-O,O’)dysprosium is unique due to its specific coordination environment and the properties imparted by the dysprosium ion. Its paramagnetic nature and ability to form stable complexes make it particularly valuable in applications requiring magnetic properties and stability under various conditions .